Cas no 75304-19-7 (2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide)
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 2-amino-N-(4,6-dimethyl-2-pyrimidinyl)-
- 2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide
- 75304-19-7
- SCHEMBL3644476
- AKOS000205624
- 816-916-6
- 2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide
- 2-sulfanilamido-4,6-dimethyl-pyrimidine
- EN300-1425683
-
- Inchi: 1S/C12H14N4O2S/c1-8-7-9(2)15-12(14-8)16-19(17,18)11-6-4-3-5-10(11)13/h3-7H,13H2,1-2H3,(H,14,15,16)
- InChI Key: APRJMNZCLSWFFD-UHFFFAOYSA-N
- SMILES: C1(S(NC2=NC(C)=CC(C)=N2)(=O)=O)=CC=CC=C1N
Computed Properties
- Exact Mass: 278.08374688Da
- Monoisotopic Mass: 278.08374688Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 106Ų
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1040502-1g |
2-Amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide |
75304-19-7 | 95% | 1g |
$755.0 | 2025-04-17 | |
| Enamine | EN300-1425683-0.05g |
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide |
75304-19-7 | 95% | 0.05g |
$245.0 | 2022-12-27 | |
| Enamine | EN300-1425683-0.1g |
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide |
75304-19-7 | 95% | 0.1g |
$366.0 | 2022-12-27 | |
| Enamine | EN300-1425683-0.25g |
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide |
75304-19-7 | 95% | 0.25g |
$524.0 | 2022-12-27 | |
| Enamine | EN300-1425683-0.5g |
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide |
75304-19-7 | 95% | 0.5g |
$824.0 | 2022-12-27 | |
| Enamine | EN300-1425683-1.0g |
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide |
75304-19-7 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-1425683-2.5g |
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide |
75304-19-7 | 95% | 2.5g |
$2071.0 | 2022-12-27 | |
| Enamine | EN300-1425683-5.0g |
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide |
75304-19-7 | 95% | 5.0g |
$3065.0 | 2022-12-27 | |
| Enamine | EN300-1425683-10.0g |
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide |
75304-19-7 | 95% | 10.0g |
$4545.0 | 2022-12-27 | |
| Enamine | EN300-1425683-50mg |
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide |
75304-19-7 | 95.0% | 50mg |
$245.0 | 2023-09-30 |
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide
Professional Introduction to 2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide (CAS No. 75304-19-7)
2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 75304-19-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a benzene ring sulfonamide moiety linked to a pyrimidine derivative, which contributes to its distinct chemical behavior and biological activity.
The< strong>2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide molecule exhibits a high degree of complexity, which makes it a valuable candidate for further investigation in various chemical and biological contexts. The presence of both amino and sulfonamide functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the dimethylpyrimidine substituent imparts specific electronic and steric properties that can influence its interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological properties of< strong>2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide. Research has indicated that this compound may exhibit potent activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation. The sulfonamide group, in particular, has been shown to interact with biological molecules in a manner that disrupts normal cellular processes, leading to apoptosis or growth arrest in malignant cells.
One of the most compelling aspects of< strong>2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide is its potential as a lead compound for the development of novel therapeutic agents. Studies have demonstrated that modifications to its structure can lead to enhanced efficacy and reduced toxicity. For instance, optimizing the substitution pattern on the pyrimidine ring can significantly improve binding affinity to target proteins. This flexibility makes it an attractive scaffold for medicinal chemists seeking to design next-generation drugs.
The synthesis of< strong>2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to construct the desired molecular framework. These methods ensure high yields and purity, which are critical for subsequent pharmacological testing.
Evaluation of the pharmacokinetic properties of< strong>2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, indicating its potential for clinical translation. Furthermore, its solubility profile appears favorable for formulation into various drug delivery systems.
The toxicological profile of< strong>2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide is another area of active investigation. Acute toxicity studies have shown that the compound is well-tolerated at moderate doses but may cause mild gastrointestinal distress at higher concentrations. Chronic toxicity assessments are ongoing to fully characterize its long-term safety profile. These studies are essential for ensuring that any future therapeutic applications are both effective and safe for patients.
In conclusion,< strong>2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide (CAS No. 75304-19-7) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.
75304-19-7 (2-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)